Cas no 1932469-52-7 (4-(1S)-1-hydroxyethylbenzene-1,2,3-triol)

• Product Name: 4-(1S)-1-hydroxyethylbenzene-1,2,3-triol
• CAS No: 1932469-52-7
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6006130
• PubChem ID: 95421278
• Update Time: 2024-01-10

4-(1S)-1-hydroxyethylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-1-hydroxyethylbenzene-1,2,3-triol
• 1932469-52-7
• 4-[(1S)-1-hydroxyethyl]benzene-1,2,3-triol
• EN300-1856454

• Inchi： 1S/C8H10O4/c1-4(9)5-2-3-6(10)8(12)7(5)11/h2-4,9-12H,1H3/t4-/m0/s1
• InChI Key： GIPULWDGLIOUFC-BYPYZUCNSA-N
• SMILES： O[C@@H](C)C1C=CC(=C(C=1O)O)O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives